N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-12-7-6-8-17(15(12)4)20-18(21)11-22-19-14(3)10-9-13(2)16(19)5/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: QGEHDJNFRHNXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=C(C=CC(=C2C)C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide, also known as DMTA, is a chemical compound that has gained attention in the scientific community due to its potential use as a pharmacological tool in research studies. DMTA is a white crystalline solid with a molecular weight of 345.47 g/mol, and its chemical formula is C21H25NO2.

Mechanism of Action

N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide is believed to act as an allosteric inhibitor of protein kinase C and cyclic AMP-dependent protein kinase. It binds to a specific site on these enzymes, which results in a conformational change that inhibits their activity.
Biochemical and physiological effects:
N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells in vitro, and to induce apoptosis in these cells. N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has also been shown to inhibit the growth of tumors in animal models. Additionally, N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has been shown to have anti-inflammatory effects, and to inhibit the release of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide as a pharmacological tool in research studies is its specificity for protein kinase C and cyclic AMP-dependent protein kinase. This allows researchers to study the effects of inhibiting these enzymes on cellular processes without affecting other signaling pathways. However, one limitation of using N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide. One area of interest is its potential use as a therapeutic agent for cancer. Studies have shown that N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has anti-cancer effects in vitro and in animal models, and further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential use as a pharmacological tool for studying the role of protein kinase C and cyclic AMP-dependent protein kinase in various disease states. Additionally, further research is needed to optimize the synthesis and purification of N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide, and to develop methods for administering it in vivo.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide involves the reaction of 2,3-dimethylaniline with 2,3,6-trimethylphenol in the presence of acetic anhydride and sodium acetate. The product is then purified by recrystallization from ethanol. The yield of N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide obtained from this method is typically around 70%.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has been studied for its potential use as a pharmacological tool in research studies. It has been shown to have an inhibitory effect on the activity of protein kinase C, which is involved in a variety of cellular processes such as cell proliferation, differentiation, and apoptosis. N-(2,3-dimethylphenyl)-2-(2,3,6-trimethylphenoxy)acetamide has also been shown to inhibit the activity of cyclic AMP-dependent protein kinase, which is involved in the regulation of cellular metabolism and signaling pathways.